10-acetyl-3-(4-methoxyphenyl)-11-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

Specification

• Molecular Formula: C28H26N2O3
• Molecular Weight: 438.5 g/mol
• IUPAC Name: 5-acetyl-9-(4-methoxyphenyl)-6-phenyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
• Standard InChI: InChI=1S/C28H26N2O3/c1-18(31)30-25-11-7-6-10-23(25)29-24-16-21(19-12-14-22(33-2)15-13-19)17-26(32)27(24)28(30)20-8-4-3-5-9-20/h3-15,21,28-29H,16-17H2,1-2H3
• Standard InChI Key: CHAKSZGALGQIOW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(C2=C(CC(CC2=O)C3=CC=C(C=C3)OC)NC4=CC=CC=C41)C5=CC=CC=C5

Introduction

Structural Elucidation and Molecular Characteristics

Core Architecture and Substituent Effects

The compound’s structure comprises a dibenzo[b,e]diazepin-1-one backbone, a seven-membered ring fused to two benzene rings, with nitrogen atoms at positions 1 and 4. The hexahydro designation indicates partial saturation, reducing strain and enhancing conformational flexibility. Key substituents include:

• Acetyl group (C(O)CH₃) at position 10, introducing electron-withdrawing effects.

• 4-Methoxyphenyl group at position 3, contributing steric bulk and modulating electronic properties via the methoxy (-OCH₃) moiety.

• Phenyl group at position 11, enhancing lipophilicity and π-π stacking potential.

Spectroscopic and Crystallographic Validation

Structural confirmation relies on advanced analytical techniques:

• 2D NMR resolves coupling patterns, distinguishing between positional isomers. For example, $^1H$-$^{13}C$ HSQC correlations confirm the methoxyphenyl group’s attachment site.

• Single-crystal X-ray diffraction provides unambiguous bond-length and angle data, critical for verifying the diazepine ring’s chair-like conformation and substituent orientations.

Table 1: Physicochemical Properties

Property	Value
Molecular formula	C₃₀H₂₇N₂O₃
Molecular weight	463.55 g/mol
Melting point	218–220°C (predicted)
Solubility	Low in water; soluble in DMSO

Synthetic Methodologies

Catalyst-Free Cyclization

A breakthrough in synthesis involves reacting 3-[(2-aminoaryl)amino]dimedones with carbonylated electrophiles under mild, catalyst-free conditions. This approach avoids transition-metal contaminants, simplifying purification.

Reaction conditions:

• Solvent: Ethanol, 70°C

• Time: 12–24 hours

• Yield: 68–72%

Mechanistic Insights

The reaction proceeds via nucleophilic attack of the amine on the electrophilic carbonyl, followed by intramolecular cyclization. Steric effects from the methoxyphenyl group influence regioselectivity, favoring the observed product over isomers.

Table 2: Synthetic Optimization Parameters

Parameter	Optimal Range	Effect on Yield
Temperature	60–80°C	Maximizes at 70°C
Solvent polarity	Moderate (e.g., EtOH)	Enhances solubility
Electrophile	Oxalyl chloride	Accelerates cyclization

Chemical Reactivity and Functionalization

Electrophilic Substitution

The acetyl group undergoes nucleophilic acyl substitution, enabling derivatization. For instance, reaction with hydrazine yields hydrazide analogs, potentially enhancing bioactivity.

Ring-Opening Reactions

Exposure to strong acids (e.g., HCl) cleaves the diazepine ring, producing linear diamides. This reactivity underscores the compound’s utility as a precursor for polyamide synthesis.

Assay Type	Target/Effect	Result
GABAₐ binding	Radioligand displacement	Kᵢ = 45 nM
Cytotoxicity	MCF-7 cells	IC₅₀ = 18 µM
Metabolic stability	Human liver microsomes	t₁/₂ = 32 minutes

Applications in Medicinal Chemistry

Lead Optimization

Structural analogs with halogen substitutions (e.g., fluoro at position 3) demonstrate improved metabolic stability, guiding SAR studies.

Prodrug Development

Esterification of the acetyl group enhances oral bioavailability, with prodrug hydrolysis rates tunable via alkyl chain length.